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Compound of Interest

Compound Name: TAS05567

Cat. No.: B12429882

Audience: Researchers, scientists, and drug development professionals.

Introduction

TAS05567 is a potent and highly selective, ATP-competitive inhibitor of Spleen tyrosine kinase
(Syk) with an 1C50 of 0.37 nM.[1] It has demonstrated efficacy in abrogating immunoglobulin-
mediated autoimmune and allergic reactions in rodent models, making it a valuable tool for
research in these areas.[2][3] Proper preparation of a stock solution is the first critical step for
ensuring accurate and reproducible experimental results. Dimethyl sulfoxide (DMSO) is the
recommended solvent for preparing stock solutions of TAS05567 due to the compound's
solubility in it.[4] This document provides a detailed protocol for the preparation, handling, and
storage of TAS05567 stock solutions in DMSO.

Quantitative Data Summary

A summary of the key quantitative data for TAS05567 is provided in the table below for easy
reference.
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Parameter Value Reference
Molecular Weight 439.52 g/mol [4]
Recommended Solvent Dimethyl Sulfoxide (DMSO) [4]
Appearance Solid powder [4]

Short-term (days to weeks) at
Storage of Solid 0 - 4°C; Long-term (months to [4]
years) at -20°C

Short-term (days to weeks) at
Storage of Stock Solution 0 - 4°C; Long-term (months) at  [4]
-20°C

Experimental Protocol: Preparation of a 10 mM
TAS05567 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of TAS05567 in DMSO. The
concentration can be adjusted based on specific experimental needs by modifying the mass of
TAS05567 and the volume of DMSO accordingly.

3.1. Materials

e TAS05567 (solid powder)

o Dimethyl Sulfoxide (DMSO), anhydrous, cell culture grade or equivalent
o Calibrated analytical balance

 Sterile microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips

» \ortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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3.2. Procedure

o Preparation: Before starting, ensure that all materials are clean and sterile. Work in a clean
and controlled environment, such as a laminar flow hood, to minimize contamination. Allow
TAS05567 powder and DMSO to equilibrate to room temperature before use.

» Weighing TAS05567:
o Tare a sterile microcentrifuge tube on the analytical balance.

o Carefully weigh the desired amount of TAS05567 powder into the tube. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 4.3952 mg of TAS05567.

» Calculation: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular
Weight ( g/mol )

» Mass =10 mM x 1 mL x 439.52 g/mol = 4.3952 mg
e Dissolving in DMSO:

o Using a calibrated micropipette, add the calculated volume of DMSO to the
microcentrifuge tube containing the TAS05567 powder. For a 10 mM solution with 4.3952
mg of TAS05567, add 1 mL of DMSO.

o Close the tube securely.
e Mixing:

o Vortex the solution at a medium speed until the TAS05567 is completely dissolved.
Visually inspect the solution to ensure there are no visible particles. Gentle warming in a
water bath (not exceeding 37°C) may be used to aid dissolution if necessary, but is not
typically required.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes.
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o Label each aliquot clearly with the compound name (TAS05567), concentration (10 mM in
DMSO), preparation date, and your initials.

o For short-term storage (days to weeks), store the aliquots at O - 4°C.[4] For long-term
storage (months), store at -20°C.[4]

3.3. Stock Solution Dilution Calculation Example

To prepare a working solution from the 10 mM stock, use the following formula: M1V1 = M2V2
Where:

M1 = Concentration of the stock solution (e.g., 10 mM)

V1 = Volume of the stock solution to be used

M2 = Desired final concentration of the working solution (e.g., 10 uM)

V2 = Final volume of the working solution (e.g., 1 mL)

Example: To prepare 1 mL of a 10 uM working solution:

Convert concentrations to the same units: 10 mM = 10,000 puM.

(10,000 uM) * V1 = (10 pM) * (1 mL)

V1= (10 uM * 1 mL) / 10,000 uM = 0.001 mL = 1 pL

Therefore, add 1 pL of the 10 mM TAS05567 stock solution to 999 uL of the desired cell
culture medium or buffer.

Visualizations

4.1. Experimental Workflow
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Caption: Workflow for TAS05567 Stock Solution Preparation.
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4.2. TAS05567 Mechanism of Action: Syk Signaling Pathway Inhibition
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Caption: TAS05567 inhibits the Syk signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
TAS05567 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12429882#how-to-prepare-tas05567-stock-solution-
in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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